Cas no 1797186-09-4 (7-(2-chlorophenyl)-4-(morpholine-4-sulfonyl)-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-(morpholine-4-sulfonyl)-1,4-thiazepane
• CAS No: 1797186-09-4
• MF: C₁₅H₂₁ClN₂O₃S₂
• MW: 376.921840429306
• CID: 5370554
• Update Time: 2025-05-22

7-(2-chlorophenyl)-4-(morpholine-4-sulfonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 7-(2-Chlorophenyl)hexahydro-4-(4-morpholinylsulfonyl)-1,4-thiazepine
• 7-(2-chlorophenyl)-4-(morpholine-4-sulfonyl)-1,4-thiazepane

• Inchi： 1S/C15H21ClN2O3S2/c16-14-4-2-1-3-13(14)15-5-6-17(9-12-22-15)23(19,20)18-7-10-21-11-8-18/h1-4,15H,5-12H2
• InChI Key： LATRYQRYCDXKAE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2Cl)CCN(S(N2CCOCC2)(=O)=O)CC1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.2±50.0 °C(Predicted)
• pka: -5.82±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 7-(2-chlorophenyl)-4-(morpholine-4-sulfonyl)-1,4-thiazepane

7-(2-Chlorophenyl)-4-(Morpholine-4-Sulfonyl)-1,4-Thiazepane: A Comprehensive Overview

7-(2-Chlorophenyl)-4-(Morpholine-4-Sulfonyl)-1,4-Thiazepane is a complex organic compound with the CAS Registry Number 1797186-09-4. This compound belongs to the class of thiazepanes, which are seven-membered ring structures containing sulfur and nitrogen atoms. The molecule is characterized by its unique substitution pattern, featuring a 2-chlorophenyl group at the 7th position and a morpholine-4-sulfonyl group at the 4th position. These substituents play a significant role in determining the compound's chemical properties, biological activity, and potential applications.

The synthesis of 7-(2-Chlorophenyl)-4-(Morpholine-4-Sulfonyl)-1,4-Thiazepane involves a series of multi-step reactions, including nucleophilic substitutions, sulfonations, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures with high purity and yield. Researchers have explored various reaction pathways to optimize the synthesis process, ensuring scalability for potential industrial applications.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies. Its thiazepane core provides a rigid framework that facilitates interactions with target proteins, making it a valuable candidate for drug discovery. The 2-chlorophenyl group contributes to hydrophobicity and aromaticity, enhancing the molecule's ability to penetrate cellular membranes. Meanwhile, the morpholine-4-sulfonyl group introduces a sulfonamide moiety, which is known for its ability to modulate enzyme activity and receptor binding.

Recent studies have focused on the compound's potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Experimental data suggest that 7-(2-Chlorophenyl)-4-(Morpholine-4-Sulfonyl)-1,4-Thiazepane exhibits selective inhibition of specific kinase targets, making it a compelling lead compound for therapeutic development.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The sulfur-containing ring structure imparts unique electronic properties that could be harnessed in the development of advanced materials for electronics or energy storage applications. Researchers are actively exploring its potential as a building block for functional materials with tailored properties.

The environmental impact of 7-(2-Chlorophenyl)-4-(Morpholine-4-Sulfonyl)-1,4-Thiazepane has also been a topic of interest. Studies on its degradation pathways under various environmental conditions suggest that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in the ecosystem. This information is crucial for assessing its safety profile and ensuring sustainable practices during production and use.

In conclusion, 7-(2-Chlorophenyl)-4-(Morpholine-4-Sulfonyl)-1,4-Thiazepane (CAS No. 1797186-09-4) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it holds promise for advancing both therapeutic interventions and innovative materials science solutions.